triphosphorus pentanitride
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Overview
Description
Triphosphorus pentanitride is an inorganic compound with the chemical formula P3N5 . It is a binary nitride, containing only phosphorus and nitrogen . It is a white solid, although samples often appear colored due to impurities . It’s a crystalline solid at ambient conditions and not a molecular compound .
Synthesis Analysis
This compound can be produced by reactions between various phosphorus (V) and nitrogen anions (such as ammonia and sodium azide). For example, the reaction of 3 moles of PCl5 with 5 moles of NH3 or 15 moles of NaN3 can yield P3N5 . The ammonolysis of this compound under high temperature and pressure leads to crystalline DAP .Molecular Structure Analysis
In the solid state, a three-dimensional cross-linked network structure of corner-sharing PNX4 tetrahedra has been identified with 2/5 of the nitrogen atoms bonded to three P atoms and 3/5 of the nitrogen atoms bonded to two P atoms . Several polymorphs are known for this compound. The alpha‑form of this compound (α‑P3N5) is encountered at atmospheric pressure and exists at pressures up to 11 GPa .Physical And Chemical Properties Analysis
This compound is a white solid with a density of 2.77 g/cm³ (for α-P3N5). It is insoluble in water and decomposes at a melting point of 850 °C .properties
CAS RN |
12136-91-3 |
---|---|
Molecular Formula |
N5P3 |
Molecular Weight |
0 |
synonyms |
Phosphorus pentanitride |
Origin of Product |
United States |
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